Cas no 2172177-70-5 (3,3-diethyl-1-oxa-5-azaspiro5.5undecane)
3,3-diethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 3,3-diethyl-1-oxa-5-azaspiro5.5undecane
- EN300-1279898
- 2172177-70-5
- 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane
-
- Inchi: 1S/C13H25NO/c1-3-12(4-2)10-14-13(15-11-12)8-6-5-7-9-13/h14H,3-11H2,1-2H3
- InChI Key: DOZQROZKOGIMMB-UHFFFAOYSA-N
- SMILES: O1CC(CC)(CC)CNC21CCCCC2
Computed Properties
- Exact Mass: 211.193614421g/mol
- Monoisotopic Mass: 211.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 21.3Ų
3,3-diethyl-1-oxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279898-0.05g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 0.05g |
$719.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-0.1g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 0.1g |
$755.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-0.25g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 0.25g |
$789.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-0.5g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 0.5g |
$823.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-1.0g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 1g |
$857.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-2.5g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 2.5g |
$1680.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-5.0g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 5g |
$2485.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-10.0g |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 10g |
$3683.0 | 2023-05-26 | ||
| Enamine | EN300-1279898-50mg |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1279898-100mg |
3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane |
2172177-70-5 | 100mg |
$615.0 | 2023-10-01 |
3,3-diethyl-1-oxa-5-azaspiro5.5undecane Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3,3-diethyl-1-oxa-5-azaspiro5.5undecane
Introduction to 3,3-Diethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172177-70-5)
3,3-Diethyl-1-oxa-5-azaspiro[5.5]undecane, a compound with the CAS number 2172177-70-5, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure formed by the fusion of two rings at a single atom. The spirocyclic framework provides a rigid and well-defined conformation, making it an attractive scaffold for the design and synthesis of bioactive molecules.
The chemical structure of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane features an oxacyclic ring (a ring containing an oxygen atom) and an azacyclic ring (a ring containing a nitrogen atom), connected through a spiro center. The presence of the diethyl groups further enhances the lipophilicity and stability of the molecule, which are crucial properties for its potential applications in drug discovery and development.
Recent research has highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The unique structural features of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane make it particularly suitable for these applications due to its ability to interact with specific biological targets with high affinity and selectivity.
In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, spirocyclic compounds have shown promise in modulating key enzymes and receptors involved in disease progression. For instance, studies have demonstrated that certain spirocyclic derivatives can inhibit beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are central to the pathogenesis of Alzheimer's disease. The rigid structure of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane may facilitate its binding to BACE1 or other relevant targets, potentially leading to therapeutic benefits.
In cancer research, spirocyclic compounds have been explored for their ability to target specific oncogenic pathways. For example, some spirocyclic derivatives have shown potent antiproliferative activity against various cancer cell lines by inhibiting kinases such as PI3K and AKT. The lipophilic nature of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane may enhance its cellular uptake and distribution, making it a promising candidate for further investigation in this area.
Inflammatory disorders represent another area where spirocyclic compounds have shown therapeutic potential. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Research has identified several spirocyclic derivatives that can modulate key inflammatory mediators such as cytokines and chemokines. The structural rigidity and lipophilicity of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane may contribute to its ability to penetrate cell membranes and interact with intracellular targets involved in inflammation.
The synthesis of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane typically involves multistep procedures that capitalize on the unique reactivity patterns of spirocyclic systems. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its use in both academic research and industrial applications. For example, one common approach involves the intramolecular cyclization of a suitably functionalized precursor under mild conditions to form the spirocyclic core.
The physicochemical properties of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane, such as its solubility, stability, and logP value (partition coefficient), are critical parameters that influence its biological activity and pharmacokinetic profile. Extensive characterization studies have been conducted to optimize these properties for various applications. For instance, modifications to the diethyl groups or other substituents can be used to fine-tune the lipophilicity and solubility of the molecule.
Clinical trials involving spirocyclic compounds are currently underway to evaluate their safety and efficacy in human subjects. Early results from these trials have been promising, with several compounds demonstrating favorable pharmacokinetic profiles and tolerability profiles. While more extensive studies are needed to fully understand the therapeutic potential of 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane, preliminary data suggest that it holds significant promise as a lead compound for further development.
In conclusion, 3,3-diethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172177-70-5) is a fascinating molecule with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation in various therapeutic areas. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely that new opportunities will emerge for its use in treating a variety of diseases.
2172177-70-5 (3,3-diethyl-1-oxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)